Cas no 318276-70-9 (Cinnoline, 6-(1,1-dimethylethyl)-)

• Product Name: Cinnoline, 6-(1,1-dimethylethyl)-
• CAS No: 318276-70-9
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1448367
• PubChem ID: 11424007
• Update Time: 2025-04-20

Cinnoline, 6-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 6-(1,1-dimethylethyl)-
• SCHEMBL12056337
• 6-(1,1-Dimethylethyl)cinnoline
• 318276-70-9
• 6-tert-butylcinnoline
• SCHEMBL19273481
• 6-(tert-Butyl)cinnoline
• DTXSID501306252
• HS-8850

• Inchi： 1S/C12H14N2/c1-12(2,3)10-4-5-11-9(8-10)6-7-13-14-11/h4-8H,1-3H3
• InChI Key： TZITUHFTAHJFNH-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C=CN=1)C(C)(C)C

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines